Cobalt carbonate
Overview
Description
Cobalt(II) carbonate is an inorganic compound with the formula CoCO3 . This reddish paramagnetic solid is an intermediate in the hydrometallurgical purification of cobalt from its ores . It is an inorganic pigment and a precursor to catalysts . Cobalt(II) carbonate also occurs as the rare red/pink mineral spherocobaltite .
Synthesis Analysis
Cobalt(II) carbonate is prepared by combining solutions of cobaltous sulfate and sodium bicarbonate . The reaction used in the precipitation of cobalt from an extract of its roasted ores is as follows : CoSO4 + 2 NaHCO3 → CoCO3 + Na2SO4 + H2O + CO2 . The flow rate and the concentrations of cobalt and carbonate solutions have significant effects on the size of cobalt carbonate nanoparticles .
Molecular Structure Analysis
Cobalt(II) carbonate adopts a structure like calcite, consisting of cobalt in an octahedral coordination geometry .
Chemical Reactions Analysis
Like most transition metal carbonates, cobalt carbonate is insoluble in water, but is readily attacked by mineral acids . The reaction with mineral acids is as follows : CoCO3 + 2 HCl + 5 H2O → [Co(H2O)6]Cl2 + CO2 . It is used to prepare many coordination complexes .
Physical And Chemical Properties Analysis
Cobalt(II) carbonate appears as red-pink solid . It has a density of 4.13 g/cm3 . It decomposes on heating . It is insoluble in water and ethanol but soluble in acids .
Scientific Research Applications
Electrocatalysts for Oxygen Evolution Reaction (OER)
Cobalt carbonate hydroxide hydrate nanoarrays have been developed as efficient and low-cost replacements for noble metals as electrocatalysts for the oxygen evolution reaction (OER). These nanoarrays are grown on the surface of carbon cloth through a facile one-step hydrothermal method. They require a lower overpotential to reach a current density of 10 mA cm −2, which is much lower than those of other materials .
Supercapacitive Evaluation
Cobalt carbonate nanoparticles have been synthesized and characterized for supercapacitive evaluation. The size of these nanoparticles can be controlled by adjusting the flow rate and the concentrations of cobalt and carbonate solutions. The Co3O4 nanoparticles synthesized by thermal decomposition of cobalt carbonate nanoparticles show high specific capacitance of 396 F g −1 at a scan rate of 2 mV s −1 in 2.0 M H2SO4 electrolyte .
Electrochemical Energy Storage Devices
Cobalt nano-compounds, including cobalt carbonate, have been compounded with other materials to construct different structures. These structures play an important role in improving the electrochemical performance of single cobalt nano-materials and have significant advantages in electrochemical energy storage devices .
Production of Super Alloys
Cobalt carbonate is used in the production of super alloys. These alloys consist of iron, cobalt, nickel, chromium, tungsten, aluminum, and titanium. Super alloys do not rust and retain their physical and chemical properties at high temperatures .
Safety and Hazards
Future Directions
Cobalt-based catalysts, including cobalt carbonate, have potential for the hydrogen evolution reaction (HER) due to their abundant reserves, low cost, and small energy barrier for H adsorption . Future research on cobalt-based catalysts aims to understand the chemical and physical factors that affect them .
properties
IUPAC Name |
cobalt(2+);carbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH2O3.Co/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOTKGJBKKKVBJZ-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)([O-])[O-].[Co+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoCO3, CCoO3 | |
Record name | Cobalt(II) carbonate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Cobalt(II)_carbonate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7052151 | |
Record name | Cobalt(II) carbonate | |
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Molecular Weight |
118.942 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Water or Solvent Wet Solid, Red solid; [Merck Index] Pink powder, insoluble in water; [MSDSonline] | |
Record name | Carbonic acid, cobalt(2+) salt (1:1) | |
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Record name | Cobaltous carbonate | |
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Solubility |
In water, 0.00014 g/100 g water at 20 °C, Almost insoluble in water, 0.18 parts by wt (of formula wt)/100 parts of water by wt at 15 °C, Almost insoluble in alcohol, methyl acetate, Insoluble in ethanol | |
Record name | Cobaltous carbonate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/999 | |
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Density |
4.2 g/cu cm | |
Record name | Cobaltous carbonate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/999 | |
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Product Name |
Cobalt carbonate | |
Color/Form |
Red powder or rhombohedral crystals, Pink rhombohedral crystals | |
CAS RN |
513-79-1, 7542-09-8 | |
Record name | Cobaltous carbonate | |
Source | ChemIDplus | |
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Record name | Carbonic acid, cobalt salt | |
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Record name | Carbonic acid, cobalt(2+) salt (1:1) | |
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Record name | Cobalt(II) carbonate | |
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Record name | Cobalt carbonate | |
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Record name | Carbonic acid, cobalt salt | |
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Record name | COBALTOUS CARBONATE | |
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Record name | Cobaltous carbonate | |
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Melting Point |
280 °C (decomposes), Red-violet crystals; MP: decomposes; Decomposes in hot water; soluble in acids; insoluble in cold water /Cobalt(II) carbonate, basic/ | |
Record name | Cobaltous carbonate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/999 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of cobalt carbonate?
A1: The molecular formula of cobalt carbonate is CoCO3. It has a molecular weight of 118.94 g/mol.
Q2: How is cobalt carbonate characterized structurally?
A2: Several techniques are used for structural characterization, including X-ray diffraction (XRD) to determine crystal structure, scanning electron microscopy (SEM) to visualize morphology, and transmission electron microscopy (HR-TEM) for high-resolution imaging. []
Q3: Does the solubility of cobalt carbonate vary?
A3: Yes, the solubility of basic cobalt carbonate differs significantly depending on its source. Acidic solutions generally show better solubility compared to basic solutions. Physico-chemical properties such as surface area, pore volume, and purity influence the solubility. []
Q4: What are some applications of cobalt carbonate in materials science?
A4: Cobalt carbonate is a valuable precursor for synthesizing various cobalt-based materials. For instance, it can be used to create cobalt oxide (Co3O4), a highly efficient catalyst for the oxygen evolution reaction (OER) in alkaline electrolytes. [, , , ]
Q5: How does cobalt carbonate contribute to the performance of supercapacitors?
A5: Nickel-cobalt carbonate hydroxide, with a sea-urchin-like structure, demonstrates potential as a high-performance supercapacitor electrode material. The unique morphology enhances charge/ion diffusion, leading to improved electrochemical properties. []
Q6: Can cobalt carbonate be used for hydrogen production?
A6: Yes, cobalt carbonate hydroxide hydrate nanowires, grown on a suitable substrate like titanium mesh, have been successfully used as catalysts for on-demand hydrogen generation from alkaline sodium borohydride (NaBH4) solution. []
Q7: Are there methods to control the morphology of cobalt carbonate during synthesis?
A7: Yes, controlling factors like stirring speed, reaction temperature, and pH value during synthesis significantly influences the morphology of cobalt carbonate. These parameters affect the nucleation and growth of primary and secondary particles. []
Q8: Has computational chemistry been used to study cobalt carbonate?
A8: Yes, Density Functional Theory (DFT) calculations have been employed to investigate the electronic structure and catalytic activity of cobalt carbonate-based materials, particularly in the context of oxygen evolution reaction (OER) catalysis. []
Q9: How does the presence of cobalt oxide (Co3O4) affect basic cobalt carbonate?
A9: The presence of cobalt oxide (Co3O4) in basic cobalt carbonate can significantly reduce its water solubility, impacting its performance in certain applications. []
Q10: Are there specific safety considerations when working with cobalt compounds?
A10: While cobalt is an essential trace element, precautions should be taken when handling cobalt compounds. Appropriate personal protective equipment should be used, and exposure should be minimized in accordance with relevant safety regulations.
Q11: What are some analytical methods used to quantify cobalt carbonate?
A11: Several methods are employed for quantification, including inductively coupled plasma atomic emission spectroscopy (ICP-AES) for elemental analysis and thermogravimetric analysis (TG) to study thermal decomposition behavior. [, ]
Q12: What happens to cobalt carbonate at high temperatures?
A12: Thermal decomposition of basic cobalt carbonate occurs in stages. Initially, crystallization water dehydrates around 303 K, followed by the decomposition of basic cobalt carbonate to Co3O4 powder at 493 K. Above 625 K, complete decomposition occurs in an air atmosphere. []
Q13: Does the source of basic cobalt carbonate affect its solubility?
A13: Yes, the solubility of basic cobalt carbonate in water varies depending on its source. Physicochemical properties like crystal structure, thermal properties, and pore structure, influenced by the source, play a role in determining solubility. []
Q14: Are there alternative cobalt sources for livestock feed?
A14: Yes, cobalt lactate is a relatively new, soluble cobalt source for livestock feed. Studies demonstrate comparable growth performance, carcass characteristics, and tissue cobalt concentrations in cattle fed cobalt lactate compared to traditional sources like cobalt acetate and cobalt carbonate. []
Q15: Can industrial byproducts be used as a source of cobalt carbonate?
A15: Yes, research shows that battery-grade cobalt carbonate can be successfully recovered from industrial byproducts like PTA (purified terephthalic acid) oxidation residue. This approach highlights the potential for resource recovery and waste minimization in cobalt production. []
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